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Introduction

Procion Golden Yellow H-R, also known by its Colour Index name C.I. Reactive Orange 12, is
a synthetic monoazo reactive dye.[1] Reactive dyes are a class of colored organic compounds
that form a covalent bond with the substrate they are coloring, leading to high wash fastness.
Procion Golden Yellow H-R is primarily used in the textile industry for dyeing cellulosic fibers
such as cotton, linen, and viscose, as well as silk and nylon.[1] Its chemical structure features a
triazine ring, which is the reactive group that forms a covalent bond with the hydroxyl or amino
groups of the fibers. This guide provides an in-depth overview of the chemical structure,
physicochemical properties, synthesis, and experimental applications of Procion Golden
Yellow H-R.

Chemical Structure and Identification

Procion Golden Yellow H-R is a complex organic molecule. Its structure is characterized by an
azo linkage (-N=N-) which is responsible for its color, and a reactive dichlorotriazinyl group that
enables it to bind covalently to fibers.
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Synonyms: C.I. Reactive Orange 12, Reactive Golden Yellow H-R[1] CAS Number: 35642-64-
9[1] Molecular Formula: C21H14CINsNas010S3[1]

Physicochemical Properties

A summary of the key physicochemical properties of Procion Golden Yellow H-R is presented
in the table below. This data is essential for understanding the dye's behavior in various

applications.
Property Value Reference
Molecular Weight 739.00 g/mol [1]
Appearance Yellow-brown powder [1]
Amax (Absorption Maximum) 420 nm
Solubility in Water (20°C) 100 g/L [1]
Solubility in Water (50°C) 200 g/L [1]

Note: The molar extinction coefficient for Procion Golden Yellow H-R is not readily available in
publicly accessible literature.

Synthesis of Procion Golden Yellow H-R

The synthesis of Procion Golden Yellow H-R is a multi-step process involving diazotization,
coupling, and condensation reactions.

Synthesis Pathway

Di i 1
7-Aminonaphthalene-1,3,5-trisulfonic acid NaNOz, HCI Diazonium Salt Coupling

Azo Intermediate Condensation

Yy

N-(3-aminophenyl)acetamide

Procion Golden Yellow H-R

Yyvy

2,4,6-Trichloro-1,3,5-triazine
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Caption: Synthesis pathway of Procion Golden Yellow H-R.

Experimental Protocol: Synthesis

The following is a generalized laboratory-scale protocol for the synthesis of Procion Golden
Yellow H-R.

Materials:

7-Aminonaphthalene-1,3,5-trisulfonic acid

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e N-(3-aminophenyl)acetamide

e 2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride)

e Sodium carbonate (Na2CO3)

e Ice

Sodium chloride (NaCl)

Procedure:

o Diazotization:

o Dissolve a specific molar equivalent of 7-Aminonaphthalene-1,3,5-trisulfonic acid in water
and cool the solution to 0-5°C in an ice bath.

o Slowly add a solution of sodium nitrite while maintaining the temperature below 5°C.

o Acidify the mixture with hydrochloric acid to facilitate the formation of the diazonium salt.
Stir for 30-60 minutes.
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e Coupling:

o

In a separate vessel, dissolve an equimolar amount of N-(3-aminophenyl)acetamide in
water.

Slowly add the cold diazonium salt solution to the N-(3-aminophenyl)acetamide solution.

Maintain the pH of the reaction mixture between 4.0 and 5.0 using a sodium acetate
solution and keep the temperature at 0-5°C.

Stir the mixture until the coupling reaction is complete, which can be monitored by thin-
layer chromatography (TLC).

e Condensation:

[¢]

In another reaction vessel, prepare a slurry of cyanuric chloride in ice-water.

Slowly add the solution of the azo intermediate from the previous step to the cyanuric
chloride slurry.

Maintain the temperature at 0-5°C and the pH between 6.0 and 7.0 by the gradual addition
of a sodium carbonate solution.

Allow the reaction to proceed for several hours until the condensation is complete
(monitored by TLC).

¢ Isolation and Purification:

o

Once the reaction is complete, the dye is precipitated from the solution by the addition of
sodium chloride (salting out).

The precipitated dye is collected by filtration and washed with a saturated sodium chloride
solution.

The product is then dried under vacuum. Further purification can be achieved by
recrystallization.
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Experimental Applications: Textile Dyeing

Procion Golden Yellow H-R is widely used for dyeing cellulosic fibers. The following protocol is
a typical procedure for dyeing cotton fabric.

Experimental Workflow: Cotton Dyeing

Fabric Scouring Dye Bath Preparation

!

Dyeing

Lﬁ\ddition of Alkali

Fixation

:

Rinsing and Soaping

:

Dyed Fabric

Click to download full resolution via product page

Caption: General workflow for dyeing cotton with Procion Golden Yellow H-R.

Experimental Protocol: Dyeing of Cotton Fabric

Materials:
e Procion Golden Yellow H-R dye

o Cotton fabric
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Sodium chloride (NaCl) or Glauber's salt (Na2S0a4)

Sodium carbonate (Na2CQOs) or Sodium hydroxide (NaOH)

Non-ionic detergent

Water

Procedure:
o Fabric Preparation (Scouring):

o Wash the cotton fabric with a non-ionic detergent in hot water to remove any impurities,
such as oils, waxes, and starches.

o Rinse the fabric thoroughly with water and allow it to remain damp before dyeing.
e Dye Bath Preparation:
o Prepare a dye bath with a specific liquor ratio (e.g., 1:20, fabric weight to water volume).

o Dissolve the required amount of Procion Golden Yellow H-R dye in a small amount of
warm water and then add it to the dye bath.

o Add a calculated amount of an electrolyte, such as sodium chloride or Glauber's salt, to
the dye bath. The electrolyte helps in the exhaustion of the dye onto the fabric.

e Dyeing:
o Immerse the scoured, damp cotton fabric in the dye bath.

o Raise the temperature of the dye bath to the recommended dyeing temperature (typically
40-60°C for this type of reactive dye).

o Run the dyeing process for a specific duration (e.g., 30-60 minutes) with occasional
stirring to ensure even dyeing.

o Fixation:

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15722203/docs?utm_src=pdf-body#procion-golden-yellow-h-r-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o After the initial dyeing period, add a pre-dissolved alkali, such as sodium carbonate or
sodium hydroxide, to the dye bath. The alkali raises the pH of the dye bath, which
catalyzes the covalent reaction between the dye and the cotton fiber.

o Continue the dyeing for another 30-60 minutes to ensure complete fixation of the dye.
e Rinsing and Soaping:

o After dyeing, remove the fabric from the dye bath and rinse it with cold water to remove
unfixed dye.

o Perform a soaping treatment by washing the dyed fabric in a hot solution containing a non-
ionic detergent. This step is crucial to remove any loosely bound dye and improve the
wash fastness of the dyeing.

o Rinse the fabric thoroughly with hot and then cold water until the water runs clear.

[¢]

Dry the dyed fabric.

Conclusion

Procion Golden Yellow H-R is a valuable reactive dye with significant applications in the textile
industry. Its ability to form covalent bonds with fibers results in dyeings with high fastness
properties. The information provided in this technical guide, including its chemical structure,
physicochemical properties, and detailed experimental protocols for synthesis and application,
serves as a comprehensive resource for researchers and professionals in the fields of
chemistry, materials science, and textile technology. Further research could focus on the
development of more environmentally friendly synthesis and dyeing processes, as well as
exploring potential applications of this dye in other scientific and technological domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. worlddyevariety.com [worlddyevariety.com]

e To cite this document: BenchChem. [Procion Golden Yellow H-R: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15722203/docs#procion-golden-yellow-h-r-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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